Cas no 2228439-76-5 (methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228439-76-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5963588
• PubChem ID: 165646846
• Update Time: 2025-10-30

methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate
• 2228439-76-5
• EN300-1732127

• Inchi： 1S/C10H14N2O3/c1-12-8(10(13)14-2)3-4-9(12)15-7-5-11-6-7/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： AJYBFYNKNYWZPZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=O)OC)N1C)C1CNC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Additional information on methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate

Research Brief on Methyl 5-(Azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228439-76-5)

Methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228439-76-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrole-azetidine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors and modulators of biological targets. The presence of both azetidine and pyrrole moieties in its structure suggests its versatility in interacting with diverse biological systems, making it a valuable candidate for drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate. One of the key areas of interest is its role as a potential intermediate or active pharmaceutical ingredient (API) in the synthesis of more complex molecules. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound. The compound's stability under various physiological conditions has also been investigated, with preliminary results indicating favorable pharmacokinetic properties.

In terms of biological activity, methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate has been evaluated for its interactions with specific enzymes and receptors. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. The compound's ability to modulate these enzymatic activities suggests its potential as a lead compound for the development of new therapeutic agents. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways involved.

Another significant aspect of research on this compound is its application in medicinal chemistry. The structural features of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate allow for facile derivatization, enabling the synthesis of a library of analogs with varied biological activities. Structure-activity relationship (SAR) studies have been conducted to identify key functional groups that enhance potency and selectivity. These efforts have led to the discovery of several analogs with improved efficacy and reduced off-target effects, paving the way for preclinical development.

Despite these promising findings, challenges remain in the development of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to ensure its suitability for clinical use. Current research is focused on formulating the compound in various delivery systems, such as nanoparticles and liposomes, to enhance its pharmacokinetic profile. Additionally, toxicological studies are being conducted to assess its safety and tolerability in animal models.

In conclusion, methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228439-76-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for researchers aiming to develop novel therapeutics. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications, further solidifying its role in the pharmaceutical industry.